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Cat. No.: B15557561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rediocide C is a naturally occurring daphnane-type diterpenoid orthoester isolated from the

plant Trigonostemon reidioides.[1] This complex molecule has garnered significant interest

within the scientific community due to its potent biological activities, including insecticidal, anti-

mycobacterial, and anti-HIV properties. This technical guide provides a comprehensive

overview of the known physical and chemical properties of Rediocide C, intended to support

research and development efforts.

Chemical Identity and Structure
Rediocide C is classified as a daphnane-type diterpenoid, characterized by a complex fused

ring system. Its chemical structure was elucidated through spectroscopic techniques, primarily

Nuclear Magnetic Resonance (NMR) and mass spectrometry.

Table 1: Chemical Identification of Rediocide C
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Identifier Value Source

Molecular Formula C46H54O13 [2]

Molecular Weight 814.9 g/mol [2]

CAS Number 677277-98-4 [2]

Chemical Class
Daphnane-type Diterpenoid

Orthoester
[1]

Physical Properties
Quantitative data on the physical properties of Rediocide C are limited in publicly available

literature. However, some key characteristics have been reported.

Table 2: Physical Properties of Rediocide C
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Property Value Experimental Protocol

Melting Point Not reported

A standard method for

determining the melting point

of a crystalline solid involves

using a melting point

apparatus. A small, powdered

sample is packed into a

capillary tube and heated at a

controlled rate. The

temperature range from the

onset of melting to complete

liquefaction is recorded. For an

accurate determination, a slow

heating rate (e.g., 1-2 °C/min)

is crucial in the vicinity of the

expected melting point.

Boiling Point Not reported

Due to its high molecular

weight and complex structure,

Rediocide C is expected to

have a very high boiling point

and would likely decompose

before boiling under

atmospheric pressure.

Experimental determination

would require specialized

techniques such as vacuum

distillation, which is not

commonly performed for such

non-volatile compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density 1.45 ± 0.1 g/cm³ (calculated)

This value is a calculated

density and has not been

experimentally verified in the

available literature.

Experimental determination for

a solid would typically involve

methods like gas pycnometry.

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

Solubility is typically

determined by adding a known

amount of the solute

(Rediocide C) to a known

volume of the solvent at a

specific temperature. The

mixture is agitated until

equilibrium is reached, and the

concentration of the dissolved

solute is measured, often

using spectroscopic methods

like UV-Vis or HPLC.

Appearance

Not explicitly reported, but

likely a crystalline or

amorphous solid.

Visual inspection of the purified

compound.

Chemical Properties and Reactivity
As a daphnane-type diterpenoid orthoester, Rediocide C possesses a complex and reactive

chemical structure.

Table 3: Chemical Properties and Stability of Rediocide C
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Property Description
Experimental Protocol for
Assessment

Stability

Can be stored at 2-8°C for up

to 24 months. In solution (e.g.,

in DMSO), it is recommended

to store in aliquots at -20°C for

up to two weeks to maintain

stability.

Stability studies typically

involve storing the compound

under controlled conditions

(temperature, humidity, light)

for extended periods. The

purity and degradation of the

compound are monitored at

regular intervals using

analytical techniques like High-

Performance Liquid

Chromatography (HPLC) to

quantify the parent compound

and identify any degradation

products.

Reactivity

The orthoester functional

group is susceptible to

hydrolysis under acidic

conditions. The ester linkages

are also prone to hydrolysis

under both acidic and basic

conditions. The molecule

contains multiple

stereocenters, and

epimerization at certain

positions could occur under

specific conditions.

Reactivity can be assessed by

subjecting Rediocide C to

various conditions (e.g.,

different pH values,

temperatures,

oxidizing/reducing agents) and

monitoring the reaction

progress using techniques like

NMR, LC-MS, or GC-MS to

identify reaction products and

determine reaction kinetics.

Experimental Protocols
Isolation of Rediocide C from Trigonostemon reidioides
While a detailed, step-by-step protocol for the isolation of Rediocide C is not available in a

single source, the general procedure involves solvent extraction of the plant material followed

by chromatographic separation.
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Workflow for Isolation:

Dried and powdered roots of
Trigonostemon reidioides

Solvent Extraction
(e.g., with methanol or hexane)

Crude Extract

Solvent Partitioning
(e.g., hexane/methanol)

Polar and Non-polar Fractions

Column Chromatography
(e.g., Silica Gel)

Semi-pure Fractions

Preparative HPLC

Pure Rediocide C
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Caption: General workflow for the isolation of Rediocide C.

Methodology:

Extraction: The dried and powdered roots of Trigonostemon reidioides are subjected to

extraction with an organic solvent like methanol or hexane.

Fractionation: The resulting crude extract is then partitioned between immiscible solvents

(e.g., hexane and methanol) to separate compounds based on their polarity.

Chromatography: The fractions are further purified using various chromatographic

techniques, such as column chromatography on silica gel.

Final Purification: Final purification to obtain pure Rediocide C is typically achieved using

preparative High-Performance Liquid Chromatography (HPLC).

Biological Activity and Potential Mechanisms of
Action
Rediocide C has demonstrated significant biological activities, which are areas of active

research.

Insecticidal Activity
Rediocide C exhibits potent insecticidal properties. While the precise molecular mechanism for

Rediocide C has not been fully elucidated, daphnane diterpenoids are known to be

neurotoxins in insects.

Hypothesized Mechanism of Insecticidal Action:

Rediocide C Insect Neuronal
Ion Channels/Receptors

Binds to Disruption of
Membrane Potential Altered Neural Signaling Paralysis Insect Death

Click to download full resolution via product page

Caption: Hypothesized insecticidal mechanism of Rediocide C.
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Anti-mycobacterial Activity
Rediocide C has shown activity against Mycobacterium tuberculosis. The mechanism of action

for terpenoids against mycobacteria is often attributed to the disruption of the bacterial cell

membrane.

Postulated Anti-mycobacterial Mechanism:

Rediocide C

Mycobacterial Cell Membrane

Targets

Interaction with
Membrane Components

Increased Membrane
Permeability

Disruption of Cellular
Homeostasis

Inhibition of Growth

Click to download full resolution via product page

Caption: Postulated anti-mycobacterial mechanism of Rediocide C.

Conclusion
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Rediocide C is a structurally complex natural product with significant therapeutic and

agrochemical potential. While its basic chemical and physical properties have been outlined,

further research is required to fully characterize this molecule. Specifically, detailed

experimental determination of its physical constants and a deeper understanding of its

molecular mechanisms of action will be crucial for its future development and application. This

guide serves as a foundational resource for scientists and researchers dedicated to advancing

the study of Rediocide C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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